Cas no 42753-80-0 (N-(3-(2-Chlorobenzoyl)-5-ethylthiophen-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide)
N-(3-(2-Chlorobenzoyl)-5-ethylthiophen-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(3-(2-Chlorobenzoyl)-5-ethylthiophen-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide
- AK549985
- C23H17ClN2O4S
- SB64082
- C75142
- 3-(2-Chlorobenzoyl)-5-ethyl-2-(phtalimidoacetamido)thiophene
- AKOS030524113
- DS-19504
- CS-0162718
- N-[3-(2-chlorobenzoyl)-5-ethylthiophen-2-yl]-2-(1,3-dioxoisoindol-2-yl)acetamide
- MFCD04107942
- N-[3-(2-Chlorobenzoyl)-5-ethyl-2-thienyl]-1,3-dihydro-1,3-dioxo-2H-isoindole-2-acetamide
- 42753-80-0
- DTXSID501124074
-
- Inchi: 1S/C23H17ClN2O4S/c1-2-13-11-17(20(28)16-9-5-6-10-18(16)24)21(31-13)25-19(27)12-26-22(29)14-7-3-4-8-15(14)23(26)30/h3-11H,2,12H2,1H3,(H,25,27)
- InChI Key: BGWSLJJCIYODPX-UHFFFAOYSA-N
- SMILES: ClC1=C([H])C([H])=C([H])C([H])=C1C(C1C([H])=C(C([H])([H])C([H])([H])[H])SC=1N([H])C(C([H])([H])N1C(C2=C([H])C([H])=C([H])C([H])=C2C1=O)=O)=O)=O
Computed Properties
- Exact Mass: 452.0597559g/mol
- Monoisotopic Mass: 452.0597559g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 723
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 112
- XLogP3: 5.2
Experimental Properties
- Boiling Point: 697.8±55.0°C at 760 mmHg
N-(3-(2-Chlorobenzoyl)-5-ethylthiophen-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Keep in dark place,Inert atmosphere,2-8°C
N-(3-(2-Chlorobenzoyl)-5-ethylthiophen-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
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| Alichem | A169006094-5g |
N-(3-(2-Chlorobenzoyl)-5-ethylthiophen-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide |
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| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YG510-50mg |
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42753-80-0 | 97% | 50mg |
65.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-YG510-200mg |
N-(3-(2-Chlorobenzoyl)-5-ethylthiophen-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide |
42753-80-0 | 97% | 200mg |
150.0CNY | 2021-07-10 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD632789-250mg |
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42753-80-0 | 97% | 250mg |
¥1271.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD632789-1g |
N-(3-(2-Chlorobenzoyl)-5-ethylthiophen-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide |
42753-80-0 | 97% | 1g |
¥3431.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD632789-5g |
N-(3-(2-Chlorobenzoyl)-5-ethylthiophen-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide |
42753-80-0 | 97% | 5g |
¥1085.0 | 2022-03-01 | |
| Chemenu | CM268118-1g |
N-(3-(2-Chlorobenzoyl)-5-ethylthiophen-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide |
42753-80-0 | 95%+ | 1g |
$122 | 2021-08-18 | |
| Chemenu | CM268118-5g |
N-(3-(2-Chlorobenzoyl)-5-ethylthiophen-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide |
42753-80-0 | 95%+ | 5g |
$337 | 2021-08-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | N62380-1g |
N-(3-(2-Chlorobenzoyl)-5-ethylthiophen-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide |
42753-80-0 | 1g |
¥316.0 | 2021-09-04 |
N-(3-(2-Chlorobenzoyl)-5-ethylthiophen-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide Related Literature
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1. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
Additional information on N-(3-(2-Chlorobenzoyl)-5-ethylthiophen-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide
Recent Advances in the Study of N-(3-(2-Chlorobenzoyl)-5-ethylthiophen-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide (CAS: 42753-80-0)
The compound N-(3-(2-Chlorobenzoyl)-5-ethylthiophen-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide (CAS: 42753-80-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.
Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against a range of protein kinases, particularly those involved in inflammatory pathways. The structural features of the molecule, including the 2-chlorobenzoyl and dioxoisoindolinyl moieties, appear to contribute to its binding affinity and selectivity.
In terms of synthetic approaches, researchers have developed more efficient routes to produce this compound and its analogs. A recent publication in Organic Process Research & Development described an optimized synthetic protocol that improves yield and reduces the number of purification steps. This advancement is particularly significant for scaling up production for further pharmacological evaluation.
Pharmacological studies have revealed interesting insights into the compound's mechanism of action. Preliminary in vitro and in vivo data suggest that it may modulate key signaling pathways involved in cell proliferation and inflammation. However, researchers caution that more extensive toxicological studies are needed to fully assess its therapeutic potential and safety profile.
The compound's physicochemical properties have also been characterized in detail. Computational modeling studies predict favorable drug-like properties, including acceptable solubility and permeability. These predictions are currently being validated through experimental studies, with initial results supporting the computational models.
Looking forward, several research groups have announced plans to explore the compound's potential in various disease models, particularly in oncology and autoimmune disorders. The unique structural features of this molecule make it an attractive candidate for further medicinal chemistry optimization and drug development efforts.
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